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Compound of Interest

Compound Name: Flufenamic Acid

Cat. No.: B1672875

Flufenamic acid, a non-steroidal anti-inflammatory drug (NSAID), has been identified as a
potent agonist for the human bitter taste receptor TAS2R14.[1][2] This receptor is part of the G
protein-coupled receptor (GPCR) superfamily and is notable for its broad tuning, recognizing a
wide array of chemically diverse compounds.[3][4] Beyond its role in taste perception on the
tongue, TAS2R14 is expressed in various extra-oral tissues, including airway smooth muscle,
where its activation can lead to bronchodilation.[5][6] This has made TAS2R14 a promising
therapeutic target for conditions like asthma, driving the need for well-validated, potent
agonists.[6][7][8]

This guide provides an objective comparison of flufenamic acid's performance in functional
assays against other known TAS2R14 agonists, supported by experimental data and detailed
protocols.

TAS2R14 Signaling Pathway

Activation of TAS2R14 by an agonist such as flufenamic acid initiates a canonical GPCR
signaling cascade. The receptor couples to the G protein gustducin.[5] Upon activation, the G
protein's a-subunit dissociates and activates phospholipase C 32 (PLCB2). PLCB2 then
hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into the second messengers inositol
1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the
endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+), which is
the primary signal measured in many functional assays.[5][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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